N-(2,4-dimethoxyphenyl)-2-(6-fluoro-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide
Description
N-(2,4-dimethoxyphenyl)-2-(6-fluoro-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C27H23FN2O5 and its molecular weight is 474.488. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
N-(2,4-dimethoxyphenyl)-2-(6-fluoro-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide and its analogues have been extensively studied for their antitumor activities. For instance, a novel series of 3-benzyl-substituted-4(3H)-quinazolinones, closely related to this compound, demonstrated significant in vitro antitumor activity. These compounds were found to be 1.5-3.0 times more potent than the positive control 5-FU, indicating their potential as broad-spectrum antitumor agents (Al-Suwaidan et al., 2016). Another study synthesized similar derivatives and found them to have significant antimicrobial and anticancer activities, further supporting the potential of these compounds in cancer treatment (Mehta et al., 2019).
Neurological Research
Compounds structurally related to N-(2,4-dimethoxyphenyl)-2-(6-fluoro-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide have also been explored for their potential in neurological research. For example, a study investigated the binding characteristics of a compound closely related to it, showing significant binding to peripheral benzodiazepine receptors. This implies potential applications in studying neurological functions and disorders (Chaki et al., 1999).
Imaging and Diagnostic Applications
In the field of medical imaging, derivatives of N-(2,4-dimethoxyphenyl)-2-(6-fluoro-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide have been developed as novel agents for positron emission tomography (PET). These derivatives show promise in imaging tumor proliferation, which can be critical in the diagnosis and treatment of cancer (Dehdashti et al., 2013).
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-[6-fluoro-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23FN2O5/c1-16-4-6-17(7-5-16)26(32)21-14-30(23-11-8-18(28)12-20(23)27(21)33)15-25(31)29-22-10-9-19(34-2)13-24(22)35-3/h4-14H,15H2,1-3H3,(H,29,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZASYIWUGMZBIHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC(=O)NC4=C(C=C(C=C4)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23FN2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethoxyphenyl)-2-(6-fluoro-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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